1-Benzyl-6-oxo-1,6-dihydropyridine-3-carbonitrile

• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 1-benzyl-6-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C13H10N2O/c14-8-12-6-7-13(16)15(10-12)9-11-4-2-1-3-5-11/h1-7,10H,9H2
• InChI Key: ZFFOLQPJORHHKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=CC2=O)C#N

Description

1-Benzyl-6-oxo-1,6-dihydropyridine-3-carbonitrile is a heterocyclic compound that belongs to the class of dihydropyridines This compound is characterized by a benzyl group attached to the nitrogen atom of the dihydropyridine ring, a carbonitrile group at the 3-position, and a keto group at the 6-position

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Benzyl-6-oxo-1,6-dihydropyridine-3-carbonitrile can be synthesized through a multi-step process. One common method involves the reaction of tricyanopyridine with iodopropane in acetonitrile, followed by refluxing for 15 hours. The intermediate product, 3-cyano-1-propylpyridin-1-ium, is then reacted with phenyl magnesium bromide in acetone under light-avoiding conditions .

Industrial Production Methods

Industrial production methods for this compound typically involve similar synthetic routes but are optimized for larger scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

1-Benzyl-6-oxo-1,6-dihydropyridine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine derivatives.

Reduction: Reduction reactions can convert the keto group to a hydroxyl group.

Substitution: The benzyl group can be substituted with other alkyl or aryl groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Substitution reactions often require catalysts such as palladium on carbon or copper(I) iodide.

Major Products

The major products formed from these reactions include various substituted dihydropyridines and pyridine derivatives, which can be further utilized in different applications.

Scientific Research Applications

1-Benzyl-6-oxo-1,6-dihydropyridine-3-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug design.

Industry: It is used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 1-Benzyl-6-oxo-1,6-dihydropyridine-3-carbonitrile involves its interaction with various molecular targets. The compound can act as an enzyme inhibitor or receptor modulator, depending on its structural modifications. The pathways involved often include inhibition of specific enzymes or binding to receptor sites, leading to altered cellular functions.

Comparison with Similar Compounds

Similar Compounds

• 1-Benzyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 1-Benzyl-6-oxo-1,6-dihydropyridine-3-boronic acid pinacol ester
• 6-Oxo-4-phenyl-1-propyl-1,6-dihydropyridine-3-carbonitrile

Uniqueness

1-Benzyl-6-oxo-1,6-dihydropyridine-3-carbonitrile is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its benzyl group and carbonitrile functionality make it a versatile intermediate in organic synthesis and a valuable compound in medicinal chemistry .